Cas no 33626-80-1 (3-Cyclopentene-1-carboxylicacid, 1-acetyl-, ethyl ester)

• Product name: 3-Cyclopentene-1-carboxylicacid, 1-acetyl-, ethyl ester
• CAS No: 33626-80-1
• MF: C₁₀H₁₄O₃
• MW: 182.21636
• CID: 323387
• PubChem ID: 268174

3-Cyclopentene-1-carboxylicacid, 1-acetyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentene-1-carboxylicacid, 1-acetyl-, ethyl ester
• 1-acetyl-1-(ethoxycarbonyl)-3-cyclopentene
• 1-Acetyl-3-cyclopenten-1-carbonsaeureaethylester
• 1-Acetyl-4-carbethoxy-cyclopenten-1
• 4-acetyl-4-(ethoxycarbonyl)cyclopentene
• AC1L6JP4
• AC1Q648N
• AG-J-05693
• AR-1I7906
• CTK4H0997
• Ethyl 1-acetyl-3-cyclopentenecarboxylate
• NSC108295
• SureCN4740340
• 33626-80-1
• DTXSID00296209
• ethyl 1-acetylcyclopent-3-ene-1-carboxylate
• AKOS018115705
• SCHEMBL4740340
• NSC-108295

• Inchi： InChI=1S/C10H14O3/c1-3-13-9(12)10(8(2)11)6-4-5-7-10/h4-5H,3,6-7H2,1-2H3
• InChI Key： WTROGRGYQDZKND-UHFFFAOYSA-N
• SMILES： CCOC(C1(C(=O)C)CC=CC1)=O

Computed Properties

• Exact Mass: 182.09432
• Monoisotopic Mass: 182.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 1.3

Experimental Properties

• Density: 1.098
• Boiling Point: 247.1°Cat760mmHg
• Flash Point: 101.9°C
• Refractive Index: 1.483
• PSA: 43.37
• LogP: 1.47490